Sodium;(2S,5R,6R)-6-[(2-carboxy-2-phenylacetyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid

• CAS No.: 4800-94-6
• Product Name: Sodium;(2S,5R,6R)-6-[(2-carboxy-2-phenylacetyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Molecular Formula: C17H16N2O6SNa2
• Molecular Weight: 401.4 g/mol
• IUPAC Name: sodium;6-[(2-carboxy-2-phenylacetyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Standard InChI: InChI=1S/C17H18N2O6S.Na/c1-17(2)11(16(24)25)19-13(21)10(14(19)26-17)18-12(20)9(15(22)23)8-6-4-3-5-7-8;/h3-7,9-11,14H,1-2H3,(H,18,20)(H,22,23)(H,24,25);/q;+1
• Standard InChIKey: CNLSIVKXSBRGQP-UHFFFAOYSA-N
• Isomeric SMILES: CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)C(C3=CC=CC=C3)C(=O)[O-])C(=O)[O-])C.[Na+].[Na+]
• SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)C(=O)O)C(=O)O)C.[Na+]
• Canonical SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CC=CC=C3)C(=O)[O-])C(=O)[O-])C.[Na+].[Na+]
• Description: Carbenicillin Disodium is the disodium salt form of carbenicillin, a broad-spectrum, semi-synthetic penicillin antibiotic with bactericidal and beta-lactamase resistant activity. Carbenicillin acylates the penicillin-sensitive transpeptidase C-terminal domain by opening the lactam ring. This inactivation prevents the cross-linkage of peptidoglycan strands, thereby inhibiting the third and last stage of bacterial cell wall synthesis. This leads to incomplete bacterial cell wall synthesis and eventually causes cell lysis.; Carbenicillin disodium is an organic sodium salt. It contains a carbenicillin(2-).; Broad-spectrum semisynthetic penicillin derivative used parenterally. It is susceptible to gastric juice and penicillinase and may damage platelet function.
• Related CAS: 4697-36-3 (Parent)
• Synonyms: carbenicillin indanyl; carbenicillin indanyl sodium; carbenicillin indanyl, 2S-(2alpha,5alpha,6beta)-isomer; carindacillin; carindacillin sodium; Carindapen; CP 15,464-2; CP 15464; CP-15,464-2; CP-15464; Geocillin; indanyl carbenicillin; N-(2-carboxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)hept-6-yl)-2-phenylmalonamate; sodium carindacillin
• Reference: Guzmán, Flavio, MD. /Beta Lactams Antibiotics (penicillins and Cephalosporins) Mechanism of Action.” Medical Pharmacology. Pharmacology Corner, 29 Nov. 2008. Web. 21 Aug. 2012.Pitout JD, Sanders CC, Sanders WE Jr. Antimicrobial resistance with focus on beta-lactam resistance in gram-negative bacilli. Am J Med 1997; 103:51.E. Bourhis, S. G. Hymowitz and A. G. Cochran 2007. The mitotic regulator Survivin binds as a monomer to its functional interactor BorealinMatsuda N., Isuzugawa K., Gao M., Takshina T. and Nishimura, K. Development of Agrobacterium-mediated transformation system in pear cultivars with low-regeneration Frequency. Hortscience, Vol. 39(4), July 2004
• PubChem Compound: 18406186
• Last Modified: Nov 11 2021